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Compound of Interest

Compound Name: JIKK 048

Cat. No.: B10782722

L  Get Quote

Essential Safety and Handling Guide for JJKK 048

This guide provides critical safety and logistical information for the handling and disposal of
JJKK 048, a potent and selective monoacylglycerol lipase (MAGL) inhibitor. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Properties of JJKK 048

Property

Value

Chemical Name

4-[Bis(1,3-benzodioxol-5-yl)methyl]-1-
piperidinyl]-1H-1,2,4-triazol-1-yl-methanone

CAS Number 1515855-97-6

Molecular Formula C23H22N40s

Molecular Weight 434.44 g/mol

Purity >98%

Solubility Soluble to 100 mM in DMSO
Storage Store at -20°C

Biological Activity

Potent and selective monoacylglycerol lipase
(MAGL) inhibitor (ICso = 0.4 nM).
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Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for all specific operations involving JJKK
048. The following table summarizes the recommended PPE for handling this compound.

Protection Type Specific PPE Purpose and Remarks
_ Protects skin and clothing from
Body Protection Fully fastened laboratory coat. o
contamination.
Protects eyes from splashes or
airborne particles. Safety
Chemical safety goggles or a glasses must have side-shields

Eye and Face Protection ) ]
face shield. and be marked with "Z87" to

signify adherence to ANSI
Z87.1 standards.

Prevents skin contact.
Disposable nitrile gloves
provide limited protection for
o incidental exposure and should
Nitrile or Neoprene gloves ) )
) ] be removed immediately after
Hand Protection (double-gloving
contact. Always check for
recommended). .
breakthrough times and
consider using Silver Shield
gloves under disposable nitrile

gloves for added protection.

Recommended when handling
the compound as a powder

Respiratory Protection N95 or higher-rated respirator. outside of a certified chemical
fume hood to prevent

inhalation of fine particles.

Operational Plan for Handling JJKK 048
Preparation
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» Designated Area: All work with JJKK 048 should be conducted in a designated and
controlled area, such as a certified chemical fume hood.

o PPE: Before entering the designated area, don all required personal protective equipment as
outlined in the table above.

» Emergency Equipment: Ensure that an emergency plan is in place and that all personnel are
familiar with the location and operation of safety showers, eyewash stations, and first aid
kits.

Weighing and Aliquoting

o Perform all manipulations of powdered JJKK 048 within a chemical fume hood or a powder-
containment balance enclosure to prevent the generation of dust.

» Use disposable weighing boats and spatulas to avoid cross-contamination.
o Handle the compound with care to minimize the creation of airborne particles.

e Close the primary container immediately after dispensing.

Solution Preparation

» Prepare all solutions within a certified chemical fume hood.
o Slowly add the solid JJKK 048 to the solvent to avoid splashing.

 If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container is
securely capped.

o Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

Storage

o Store JJKK 048 in a clearly labeled, tightly sealed container at -20°C.

o Keep the compound in a designated, ventilated, and access-controlled storage area.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Incident

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes and
remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the affected person to fresh air. If
breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill

Evacuate the immediate area and alert
colleagues and the laboratory supervisor. For a
small spill, if you are trained, use an appropriate
spill kit while wearing full PPE. For large spills,
evacuate the laboratory and contact the

institutional safety office.

Disposal Plan

All waste generated from the handling of JJKK 048 must be treated as hazardous waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid waste, including
used gloves, weighing boats, and paper towels,
in a designated and clearly labeled hazardous

waste container.

Liquid Waste

Collect all liquid waste containing JJKK 048 in a
designated, clearly labeled, and sealed
hazardous waste bottle. Do not mix with other
waste streams unless compatibility has been

confirmed.

Sharps

Dispose of any contaminated sharps, such as
needles or razor blades, in a designated sharps

container.

Final Disposal

Arrange for the disposal of all hazardous waste
through your institution's environmental health
and safety (EHS) office, following all local, state,

and federal regulations.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of

JJIKK 048.
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Preparation Emergency Procedures

Designate Handling Area

Don Appropriate PPE Evacuate Area Flush Affected Area
Verify Emergency Equipment Alert Supervisor  [«@ Remove Contaminated Clothing
Hanglling
Weighing in Fume Hood Cleanup if Trained Seek Medical Attention [«

'

Solubilization in Fume Hood

'

Store at -20°C

Waste Disposal

Collect Solid Waste Collect Liquid Waste Collect Sharps

'

\——— | DisposeviaEHS |¢——

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10782722?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling JJKK 048].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782722#personal-protective-equipment-for-
handling-jjkk-048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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